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Compound of Interest

Compound Name: cis-Chlordane

Cat. No.: B041515

Essential Safety and Handling Guide for cis-
Chlordane

This guide provides critical safety, operational, and disposal protocols for laboratory personnel
handling cis-Chlordane. Adherence to these procedures is vital to minimize exposure and
ensure a safe research environment. cis-Chlordane is an organochlorine pesticide that poses
significant health risks. It is readily absorbed through the skin, and chronic exposure can lead
to severe nervous system effects.[1][2][3] The International Agency for Research on Cancer
(IARC) has classified chlordane as a Group 2B carcinogen, meaning it is possibly carcinogenic
to humans.[4][5]

Health Hazards at a Glance:

e Routes of Exposure: Inhalation, skin absorption, ingestion.[3][6]

e Acute Effects: Irritation to the skin, eyes, nose, and throat. May cause nausea, vomiting,
confusion, dizziness, convulsions, and in severe cases, death.[3][6]

» Chronic Effects: Long-term exposure may damage the liver, kidneys, and nervous system,
and is associated with an increased risk of cancer.[2][5][6]

Occupational Exposure Limits
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All work with cis-Chlordane should be conducted in a manner that keeps exposure well below

established limits. Given its carcinogenicity, all contact should be reduced to the lowest

possible level.[6]

Exposure Limit (8-

Short-Term

Agency hour Time- Exposure Limit (15 Notes
Weighted Average)  min)
OSHA (Occupational Legally enforceable
Safety and Health 0.5 mg/m3 Permissible Exposure
Administration) Limit (PEL).[6]
NIOSH (National
_ Recommended
Institute for o
) 0.5 mg/m3 Exposure Limit (REL).
Occupational Safety
[4][6]
and Health)
ACGIH (American Threshold Limit Value
Conference of (TLV).[1] Notes
0.5 mg/m3 2 mg/m3

Governmental

Industrial Hygienists)

potential for skin

absorption.[1]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE program is the last line of defense against exposure.[7] All PPE must be

inspected for integrity before each use and replaced if damaged.[8]

Respiratory Protection

¢ Minimum Requirement: When handling cis-Chlordane powder or creating aerosols, use a

NIOSH-approved air-purifying respirator (APR) with organic vapor cartridges and P100

particulate filters (Type TC-84A or similar).[9]

e High-Risk Operations: For situations with potentially unsafe levels, such as major spills, a

positive-pressure, self-contained breathing apparatus (SCBA) is required.[3]

 Fit Testing: All respirator users must be fit-tested annually to ensure a proper seal.
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Hand Protection

o Glove Type: Wear elbow-length, chemical-resistant gloves. Nitrile or PVC gloves are
generally suitable.[7] Do not use leather or fabric gloves, as they absorb chemicals.[10]

» Double Gloving: For added protection, wear a lighter pair of disposable nitrile gloves
underneath the primary chemical-resistant gloves. Discard the inner gloves after each use.
[10]

o Glove Removal: Wash the outer gloves before removal. Follow proper technique to remove
gloves without touching the outer contaminated surface with bare skin.[10]

Eye and Face Protection

o Standard Use: Chemical splash goggles are mandatory.

o Splash Hazard: When there is a significant risk of splashing, use a full-face shield in addition
to chemical splash goggles.

Body and Foot Protection

o Body Covering: Wear a chemical-resistant apron or coveralls over a long-sleeved lab coat.
[11] For tasks with a high risk of splashing, waterproof coveralls are necessary.[7][9]

o Footwear: Use closed-toe, chemical-resistant boots. Pant legs must be worn outside the
boots to prevent chemicals from entering.[9][10] Leather or canvas shoes are not
permissible.[11]

Operational Plan for Handling cis-Chlordane

A systematic approach is essential for safely handling cis-Chlordane in a laboratory setting.
[12]

Step 1: Preparation and Pre-Handling

o Designate Area: All work with cis-Chlordane must be conducted within a designated area,
clearly marked with hazard signs. This area must be inside a certified chemical fume hood.

o Assemble Materials: Gather all necessary chemicals, equipment, and PPE before starting.
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» Verify Emergency Equipment: Ensure an eyewash station, safety shower, and appropriate
fire extinguisher are accessible and operational. Have a chemical spill kit rated for pesticides
readily available.

» Review SDS: Before beginning work, thoroughly review the Safety Data Sheet (SDS) for cis-
Chlordane.[13]

Step 2: Handling and Experimental Procedure

e Don PPE: Put on all required PPE in the correct sequence (e.g., inner gloves, lab coat,
apron, outer gloves, respiratory protection, eye protection).

e Weighing: If handling the solid form, conduct all weighing operations on a disposable mat
within the chemical fume hood to contain any spills.

e Solution Preparation: When preparing solutions, add cis-Chlordane to the solvent slowly to
avoid splashing. Keep containers closed when not in use.[14]

o Execution: Perform all experimental steps within the fume hood. Use mechanical pipetting
aids; never pipette by mouth.[12]

Step 3: Post-Handling and Decontamination

e Initial Cleanup: Decontaminate all non-disposable equipment and surfaces within the fume
hood using an appropriate solvent and cleaning agent.

o Doff PPE: Remove PPE in a manner that avoids self-contamination. The general order is:
outer gloves, apron, lab coat, face shield/goggles, respirator, inner gloves.

o Personal Hygiene: Immediately wash hands and forearms thoroughly with soap and water
after removing PPE.[6][12]

e Secure Area: Ensure all containers are properly sealed and labeled. Clean the designated
work area.

Disposal Plan
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All cis-Chlordane waste is considered hazardous and must be disposed of according to
federal, state, and local regulations.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect all contaminated solid waste (e.g., disposable gloves, bench paper,
pipette tips) in a dedicated, clearly labeled, and sealed hazardous waste container.[15]

» Liquid Waste: Collect all liquid waste containing cis-Chlordane in a compatible, sealed, and
labeled hazardous waste container. Do not mix with incompatible waste streams.[15]

o Sharps: Dispose of any contaminated needles or sharps in a designated, puncture-proof
sharps container labeled for hazardous chemical waste.[12]

Step 2: Container Management

o Labeling: All waste containers must be labeled with a "Hazardous Waste" tag that details the
contents, including "cis-Chlordane" and its approximate concentration.[15]

o Storage: Store waste containers in a designated satellite accumulation area. Ensure
secondary containment is used for all liquid waste.[16] Containers must remain closed
except when adding waste.[16]

Step 3: Final Disposal

o Contact EHS: Arrange for pickup of hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not transport hazardous waste yourself.
[17] The primary recommended disposal method for organochlorine pesticides is high-
temperature incineration by a licensed facility.[18]

o Empty Containers: An empty container that held cis-Chlordane must be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.
After rinsing, deface the label and dispose of the container as regular trash or as instructed
by your EHS office.[17]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of cis-Chlordane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041515#personal-protective-equipment-for-handling-
cis-chlordane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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